ML 315 hydrochloride
ML 315 hydrochloride
Inhibitor of cdc2-like kinases (Clk) and DYRK kinases (IC50 values are 68, 68 and 231 nM for Clk1, Clk4 and Clk2, respectively, and 282 and 1156 nM for Dyrk1A and Dyrk1B). Shows 20-fold selectivity for Clk4 over Dyrk1A. Stable in both mouse and human plasma. Moderately cell permeable.
Brand Name:
Vulcanchem
CAS No.:
1440251-53-5
VCID:
VC0005127
InChI:
InChI=1S/C18H13Cl2N3O2.ClH/c19-13-3-11(4-14(20)6-13)7-22-18-15(8-21-9-23-18)12-1-2-16-17(5-12)25-10-24-16;/h1-6,8-9H,7,10H2,(H,21,22,23);1H
SMILES:
C1OC2=C(O1)C=C(C=C2)C3=CN=CN=C3NCC4=CC(=CC(=C4)Cl)Cl.Cl
Molecular Formula:
C18H14Cl3N3O2
Molecular Weight:
410.679
ML 315 hydrochloride
CAS No.: 1440251-53-5
Inhibitors
VCID: VC0005127
Molecular Formula: C18H14Cl3N3O2
Molecular Weight: 410.679
| CAS No. | 1440251-53-5 |
|---|---|
| Product Name | ML 315 hydrochloride |
| Molecular Formula | C18H14Cl3N3O2 |
| Molecular Weight | 410.679 |
| IUPAC Name | 5-(1,3-benzodioxol-5-yl)-N-[(3,5-dichlorophenyl)methyl]pyrimidin-4-amine;hydrochloride |
| Standard InChI | InChI=1S/C18H13Cl2N3O2.ClH/c19-13-3-11(4-14(20)6-13)7-22-18-15(8-21-9-23-18)12-1-2-16-17(5-12)25-10-24-16;/h1-6,8-9H,7,10H2,(H,21,22,23);1H |
| Standard InChIKey | MNCDEAAKKQCKSX-UHFFFAOYSA-N |
| SMILES | C1OC2=C(O1)C=C(C=C2)C3=CN=CN=C3NCC4=CC(=CC(=C4)Cl)Cl.Cl |
| Description | Inhibitor of cdc2-like kinases (Clk) and DYRK kinases (IC50 values are 68, 68 and 231 nM for Clk1, Clk4 and Clk2, respectively, and 282 and 1156 nM for Dyrk1A and Dyrk1B). Shows 20-fold selectivity for Clk4 over Dyrk1A. Stable in both mouse and human plasma. Moderately cell permeable. |
| Synonyms | 5-(1,3-Benzodioxol-5-yl)-N-[(3,5-dichlorophenyl)methyl]-4-pyrimidinamine hydrochloride |
| PubChem Compound | 127021037 |
| Last Modified | Nov 11 2021 |
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